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Compound of Interest

Compound Name: Cynatratoside D

Cat. No.: B15593230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cynatratoside D is a C21 steroidal glycoside isolated from the roots of Cynanchum atratum

Bunge (Asclepiadaceae), a plant used in traditional Chinese medicine. As a member of the

cynatratoside family of compounds, it shares a common aglycone with other cynatratosides but

differs in its sugar moiety. This technical guide provides a comprehensive overview of the

known physical and chemical properties of Cynatratoside D, alongside a summary of the

biological activities and experimental methodologies associated with its broader chemical class.

Physicochemical Properties
The definitive physicochemical properties of Cynatratoside D were characterized following its

isolation and structure elucidation. The data, primarily derived from the foundational work of

Zhang et al. (1985), are summarized below.
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Property Value Reference

Molecular Formula C34H52O12 [1]

Molecular Weight 652.77 g/mol [1]

Melting Point 168-171 °C [1]

Optical Rotation [α]D +25.6° (c=0.5, CHCl3) [1]

Appearance Amorphous powder [1]

Solubility
Soluble in chloroform and

methanol.
[1]

Table 1: Physical and Chemical Properties of Cynatratoside D. This table summarizes the key

physicochemical data for Cynatratoside D.

Chemical Structure
The structure of Cynatratoside D was elucidated through extensive spectroscopic analysis,

including infrared (IR) spectroscopy, mass spectrometry (MS), and nuclear magnetic resonance

(NMR) spectroscopy (¹H-NMR and ¹³C-NMR). It is characterized by a C21 steroidal aglycone

linked to a chain of deoxy sugars.

Experimental Protocols
Isolation and Purification of Cynatratoside D
The isolation of Cynatratoside D from the roots of Cynanchum atratum involves a multi-step

process designed to separate it from a complex mixture of other glycosides and plant

metabolites. The general workflow is as follows:
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Dried Roots of Cynanchum atratum

Extraction with Methanol

Partitioning with Chloroform and Water

Chloroform Extract

Silica Gel Column Chromatography

Elution with Chloroform-Methanol Gradient

Collection of Fractions

Preparative Thin-Layer Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Cynatratoside D:
Physicochemical Properties and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15593230#physical-and-chemical-
properties-of-cynatratoside-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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